Cas no 24570-20-5 (D-Ribitol, 1-O-a-D-galactopyranosyl-2-C-(hydroxymethyl)-(9CI))

D-Ribitol, 1-O-a-D-galactopyranosyl-2-C-(hydroxymethyl)-(9CI) structure
24570-20-5 structure
Product Name:D-Ribitol, 1-O-a-D-galactopyranosyl-2-C-(hydroxymethyl)-(9CI)
CAS No:24570-20-5
MF:C12H24O11
MW:344.312365531921
CID:280332
PubChem ID:441435
Update Time:2025-04-19

D-Ribitol, 1-O-a-D-galactopyranosyl-2-C-(hydroxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Ribitol, 1-O-a-D-galactopyranosyl-2-C-(hydroxymethyl)-(9CI)
    • (2R,3R,4R)-2-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]pentane-1,2,3,4,5-pentol
    • Q27106190
    • Clusianose
    • C08254
    • 24570-20-5
    • (2R,3R,4R)-2-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]pentane-1,2,3,4,5-pentol
    • AC1L9B5V
    • CHEBI:3767
    • DTXSID50331578
    • Inchi: 1S/C12H24O11/c13-1-5(16)10(20)12(21,3-15)4-22-11-9(19)8(18)7(17)6(2-14)23-11/h5-11,13-21H,1-4H2/t5-,6-,7+,8+,9-,10-,11+,12-/m1/s1
    • InChI Key: KMBKXANDSFBRCO-VCKNUUNJSA-N
    • SMILES: O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@](CO)([C@@H]([C@@H](CO)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 344.13186158g/mol
  • Monoisotopic Mass: 344.13186158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.5
  • Topological Polar Surface Area: 201Ų
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